METHYL 5-METHYL-2-{[(4-PYRIDYLAMINO)CARBONYL]AMINO}-3-THIOPHENECARBOXYLATE

• IUPAC Name: methyl 5-methyl-2-(pyridin-4-ylcarbamoylamino)thiophene-3-carboxylate
• InChI: InChI=1S/C13H13N3O3S/c1-8-7-10(12(17)19-2)11(20-8)16-13(18)15-9-3-5-14-6-4-9/h3-7H,1-2H3,(H2,14,15,16,18)
• InChI Key: KUDCCAPSUNSKEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(S1)NC(=O)NC2=CC=NC=C2)C(=O)OC
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

Methyl 5-methyl-2-{[(4-pyridylamino)carbonyl]amino}-3-thiophenecarboxylate is a complex organic compound that belongs to the class of thiophene derivatives. Thiophene derivatives are known for their diverse biological activities and applications in various fields such as medicinal chemistry, materials science, and organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of methyl 5-methyl-2-{[(4-pyridylamino)carbonyl]amino}-3-thiophenecarboxylate typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the thiophene ring: This can be achieved through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the pyridylamino group: This step involves the reaction of the thiophene derivative with 4-aminopyridine in the presence of coupling agents such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Esterification: The final step involves the esterification of the carboxylic acid group with methanol in the presence of acid catalysts like sulfuric acid or p-toluenesulfonic acid.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Methyl 5-methyl-2-{[(4-pyridylamino)carbonyl]amino}-3-thiophenecarboxylate can undergo various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced to form corresponding amines or alcohols using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Electrophilic substitution reactions can occur on the thiophene ring, introducing various functional groups like halogens, nitro groups, or alkyl groups.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens (chlorine, bromine), nitrating agents (nitric acid), alkylating agents (alkyl halides).

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Amines, alcohols.

Substitution: Halogenated, nitrated, or alkylated thiophene derivatives.

Scientific Research Applications

Methyl 5-methyl-2-{[(4-pyridylamino)carbonyl]amino}-3-thiophenecarboxylate has several scientific research applications:

Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Explored as a potential drug candidate for various diseases due to its biological activities.

Industry: Utilized in the development of advanced materials, such as organic semiconductors and conductive polymers.

Mechanism of Action

The mechanism of action of methyl 5-methyl-2-{[(4-pyridylamino)carbonyl]amino}-3-thiophenecarboxylate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects.

Comparison with Similar Compounds

Similar Compounds

• Ethyl 5-(anilinocarbonyl)-2-({[3-(2,2-dichlorovinyl)-2,2-dimethylcyclopropyl]carbonyl}amino)-4-methyl-3-thiophenecarboxylate .
• Ethyl 4-methyl-5-{[3-(trifluoromethyl)anilino]carbonyl}-2-[(3,4,5-trimethoxybenzoyl)amino]-3-thiophenecarboxylate .

Uniqueness

Methyl 5-methyl-2-{[(4-pyridylamino)carbonyl]amino}-3-thiophenecarboxylate is unique due to the presence of the pyridylamino group, which imparts distinct biological activities and chemical reactivity compared to other thiophene derivatives. This uniqueness makes it a valuable compound for research and potential therapeutic applications.